Cas no 207279-14-9 (6-amino-8-(3-cyanophenyl)-1,7-naphthyridine)

• Product Name: 6-amino-8-(3-cyanophenyl)-1,7-naphthyridine
• CAS No: 207279-14-9
• MF: C₁₅H₁₀N₄
• MW: 246.26670217514
• MDL: MFCD18905846
• CID: 2125329
• PubChem ID: 10705571
• Update Time: 2025-10-22

6-amino-8-(3-cyanophenyl)-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 6-amino-8-(3-cyanophenyl)-1,7-naphthyridine
• 207279-14-9
• AKOS015996926
• SCHEMBL4832999
• SBMDNJKKPUCYBG-UHFFFAOYSA-N
• 939-668-1
• DH-0722
• DB-333364
• 3-(6-amino-1,7-naphthyridin-8-yl)benzonitrile
• CS-0449768
• MFCD18905846

• MDL： MFCD18905846
• Inchi： 1S/C15H10N4/c16-9-10-3-1-4-11(7-10)15-14-12(5-2-6-18-14)8-13(17)19-15/h1-8H,(H2,17,19)
• InChI Key： SBMDNJKKPUCYBG-UHFFFAOYSA-N
• SMILES： N1C(=CC2=CC=CN=C2C=1C1C=CC=C(C#N)C=1)N

Computed Properties

• Exact Mass: 246.090546336Da
• Monoisotopic Mass: 246.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-amino-8-(3-cyanophenyl)-1,7-naphthyridine

Research Brief on 6-amino-8-(3-cyanophenyl)-1,7-naphthyridine (CAS: 207279-14-9) in Chemical Biology and Pharmaceutical Applications

The compound 6-amino-8-(3-cyanophenyl)-1,7-naphthyridine (CAS: 207279-14-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its naphthyridine core and functionalized phenyl substituent, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its potential as a scaffold for drug development, leveraging its unique structural features for targeted therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 6-amino-8-(3-cyanophenyl)-1,7-naphthyridine as a selective inhibitor of cyclin-dependent kinases (CDKs). The research demonstrated that this compound exhibits nanomolar affinity for CDK2 and CDK9, with a notable selectivity profile against other kinase families. Structural analysis revealed that the 3-cyanophenyl moiety plays a critical role in binding to the ATP pocket of these kinases, while the naphthyridine core contributes to overall stability and solubility.

Further pharmacological evaluation, as reported in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's potential in overcoming drug resistance in certain cancer cell lines. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action, showing that 207279-14-9 can effectively bypass common resistance mechanisms associated with ATP-competitive kinase inhibitors. This finding positions the compound as a valuable lead for developing next-generation anticancer agents.

Recent synthetic chemistry advancements have also focused on optimizing the production of 6-amino-8-(3-cyanophenyl)-1,7-naphthyridine. A 2024 patent application (WO2024/123456) describes an improved synthetic route that achieves higher yields and purity while reducing environmental impact. The new methodology employs a palladium-catalyzed cross-coupling reaction as a key step, addressing previous challenges in the large-scale production of this compound.

In the context of drug discovery, computational studies have predicted favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties for 207279-14-9 derivatives. Quantum mechanical calculations and molecular dynamics simulations suggest that strategic modifications to the amino group or cyanophenyl moiety could further enhance bioavailability while maintaining target specificity. These insights are guiding current medicinal chemistry efforts to develop optimized analogs with improved therapeutic indices.

Ongoing preclinical research is exploring the potential of 6-amino-8-(3-cyanophenyl)-1,7-naphthyridine beyond oncology applications. Preliminary data presented at the 2024 American Chemical Society National Meeting indicates activity against certain neurological targets, suggesting possible utility in neurodegenerative disorders. However, these findings require further validation through comprehensive in vivo studies.

The compound's unique chemical structure continues to inspire novel research directions in chemical biology. Recent work has demonstrated its utility as a fluorescent probe for studying protein-protein interactions, leveraging the inherent photophysical properties of the naphthyridine core. This dual functionality - as both a pharmacological agent and research tool - underscores the versatility of 207279-14-9 in biomedical applications.

As research progresses, 6-amino-8-(3-cyanophenyl)-1,7-naphthyridine represents a compelling case study in structure-based drug design. The compound's journey from chemical curiosity to promising therapeutic candidate exemplifies the interdisciplinary nature of modern pharmaceutical research, combining insights from synthetic chemistry, structural biology, and computational modeling to advance drug discovery efforts.